Cas no 23184-97-6 (2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride)

• Product Name: 2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride
• CAS No: 23184-97-6
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• CID: 263559
• PubChem ID: 211463
• Update Time: 2025-05-26

2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-amino-1-(4-chlorophenyl)-, hydrochloride (1:1)
• 2-amino-1-(4-chlorophenyl)propan-1-one,hydrochloride
• 4-Chloro Cathinone Hydrochloride
• 2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride
• 2-Amino-1-(4-chlorophenyl)-1-propanone Hydrochloride
• PD131332
• CS-0234545
• 23184-97-6
• EN300-1428804
• Propiophenone, 2-amino-4'-chloro-, hydrochloride
• MFCD01695371
• DTXSID50945851
• SY354640
• 4-Chloro-alpha-aminopropiophenone hydrochloride
• SCHEMBL10809276
• 2-Amino-4'-chloropropiophenone hydrochloride
• 2-amino-1-(4-chlorophenyl)propan-1-one;hydrochloride
• 1-Propanone, 2-amino-1-(4-chlorophenyl)-, hydrochloride (1:1)
• Z3023980683

• Inchi： 1S/C9H10ClNO.ClH/c1-6(11)9(12)7-2-4-8(10)5-3-7;/h2-6H,11H2,1H3;1H
• InChI Key： XAAMOOOAKCTFIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(C)N)=O.Cl

Computed Properties

• Exact Mass: 219.02193
• Monoisotopic Mass: 219.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Boiling Point: 306°Cat760mmHg
• Flash Point: 138.8°C
• PSA: 43.09

Additional information on 2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride

Introduction to 2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride (CAS No. 23184-97-6)

2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride, identified by the Chemical Abstracts Service registry number 23184-97-6, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This compound, a hydrochloride salt, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both an amino group and a chlorophenyl moiety makes it a versatile intermediate for the development of various pharmacologically active molecules.

The molecular structure of 2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride consists of a propanone backbone substituted with an amino group at the second carbon and a 4-chlorophenyl group at the first carbon. This unique arrangement contributes to its reactivity and makes it a valuable building block in synthetic chemistry. The hydrochloride form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, research has highlighted the utility of 2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride in the synthesis of bioactive compounds. Its structural motif is closely related to several known pharmacophores, which have demonstrated efficacy in treating neurological disorders, inflammation, and infectious diseases. The chlorophenyl group, in particular, is often associated with enhanced binding affinity to biological targets, making it a preferred scaffold for drug design.

One of the most compelling areas of investigation involving 2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the structure of this compound, researchers have been able to develop novel inhibitors that target specific kinases with high selectivity. For instance, derivatives of 2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride have shown promise in preclinical studies as potential treatments for tyrosine kinases, which are frequently overactive in cancer cells.

The pharmacological profile of 2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride has also been explored in the context of central nervous system (CNS) disorders. The combination of an amino group and a chlorinated aromatic ring suggests potential interactions with neurotransmitter systems. Studies have indicated that certain derivatives may modulate serotonin and dopamine receptors, which are key targets in the treatment of depression, anxiety, and neurodegenerative diseases. While further research is needed to fully elucidate its mechanisms of action, these findings underscore the compound's therapeutic potential.

From a synthetic chemistry perspective, 2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride serves as a versatile intermediate for constructing more complex molecules. Its reactivity allows for functionalization at multiple sites, enabling the creation of libraries of compounds for high-throughput screening. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents onto the core structure, expanding its utility in drug discovery programs.

The biocompatibility and stability of 2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride make it an attractive candidate for further development into clinical candidates. Preliminary toxicological studies have shown that it exhibits moderate solubility and low toxicity at relevant concentrations, suggesting its safety profile may be favorable for therapeutic use. However, comprehensive toxicological assessments are necessary to fully evaluate its potential risks and benefits.

As research continues to evolve, new applications for 2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride are likely to emerge. The growing interest in personalized medicine and targeted therapies provides a fertile ground for exploring this compound's potential in developing bespoke treatments for individual patients. Additionally, advancements in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with enhanced pharmacological properties.

In conclusion,2-amino-1-(4-chlorophenyl)propan-1-one hydrochloride (CAS No. 23184-97-6) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features and demonstrated reactivity make it a valuable tool for synthesizing bioactive molecules targeting various diseases. As our understanding of its properties continues to expand，so too will its role in advancing therapeutic strategies across multiple disciplines。